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Compound of Interest

beta-(p-Chlorophenyl)-1-
Compound Name:

piperidineethanol
CAS No.: 7550-28-9
Cat. No.: B12117294

Get Quote

Executive Summary & Molecule Profile[l]EZ]

-(p-Chlorophenyl)-1-piperidineethanol (often synonymous in literature with the core scaffold of

Eliprodil) represents a class of neuroprotective agents designed to mitigate excitotoxicity
without the psychotomimetic side effects associated with non-selective NMDA antagonists
(e.g., PCP, MK-801).[1]

Chemical Identity[1][2][3]

¢ |[UPAC Name: 1-(4-chlorophenyl)-2-(piperidin-1-yl)ethanol (Core scaffold)[1]

» Key Derivative: Eliprodil (
-(4-chlorophenyl)-4-[(4-fluorophenyl)methyl]-1-piperidineethanol)[1][2][3]

» Molecular Mechanism:

o NMDA Receptor: Non-competitive antagonist selective for the GIuN2B (NR2B) subunit.[1]
It binds to the polyamine modulatory site or the ifenprodil-binding site, preventing
excessive Ca
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influx during glutamate storms.[1]

o Sigma-1 Receptor (

R): Agonist/Modulator.[1] Promotes mitochondrial stability, enhances Bcl-2 expression, and
modulates ER stress response.[1]

o lon Channels: Inhibits voltage-gated Ca
and Na

channels; blocks hERG K

channels (critical safety liability).[1]

Primary Applications

 Ischemic Stroke & TBI: Neuroprotection via inhibition of glutamatergic excitotoxicity.[1]
» Neurodegenerative Diseases: Parkinson’s Disease (PD) and ALS models.[1]

e Neuropathic Pain: Modulation of spinal sensitization.[1]

Experimental Protocols
Application 1: NR2B-Selective NMDA Receptor Binding
Assay

Objective: To quantify the affinity of the compound for the ifenprodil-binding site on the GIuN2B
subunit, distinguishing it from non-selective NMDA antagonists.[1]

Materials
o Tissue: Rat forebrain membranes or HEK293 cells stably expressing hGIuN1/hGIuN2B.[1]

e Radioligand: [
H]lfenprodil (Specific Activity: ~60-80 Ci/mmaol).[1]

» Non-specific displacer: 10
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M Spermine or 10
M Eliprodil.[1]
o Buffer: 50 mM Tris-HCI, pH 7.4. Critical: Do not use physiological salts (Na
, Ca
) initially, as they inhibit [
H]lfenprodil binding.[1]

Protocol Workflow

» Membrane Preparation:
o Homogenize tissue in ice-cold 50 mM Tris-HCI (pH 7.4).
o Centrifuge at 48,000
for 20 min at 4°C.
o Wash pellet twice to remove endogenous glutamate and glycine (essential for accurate

determination).[1]
o Resuspend in buffer to a final protein concentration of 0.2-0.5 mg/mL.[1]
 Incubation:
o Total Binding: 100
L Membrane + 50
L[
H]lfenprodil (2-5 nM final) + 50
L Buffer.[1]

o Non-Specific Binding: Add 10
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M Spermine (or unlabeled Eliprodil).[1]

o Test Compound: Add
-(p-Chlorophenyl)-1-piperidineethanol (0.1 nM — 10
M).

o Incubate for 2 hours at 4°C. (Note: Low temperature stabilizes the high-affinity state of the
ifenprodil site).[1]

e Termination:

o Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethyleneimine (PEI)
to reduce non-specific binding to the filter.[1]

o Wash 3x with 3 mL ice-cold buffer.[1]
e Data Analysis:
o Calculate

and convert to
using the Cheng-Prusoff equation.[1]

o Expected Result: High affinity (

< 100 nM) indicates specific interaction with the NR2B polyamine site.[1]

Application 2: In Vitro Neuroprotection Assay
(Excitotoxicity Model)

Objective: To validate the functional neuroprotective efficacy against glutamate-induced
neuronal death.[1]

Materials

e Cells: Primary Cortical Neurons (DIV 12-14).[1]
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 Insult Agent: 100

M Glutamate + 10
M Glycine.[1]

e Readout: LDH Release (Cytotoxicity) or MTT Assay (Viability).

Protocol Workflow

e Pre-treatment:
o Replace culture medium with Locke’s buffer (Mg

-free to allow NMDA activation).[1]

o Add

-(p-Chlorophenyl)-1-piperidineethanol (0.1, 1, 10
M) 15 minutes prior to insult.[1]

o Control: MK-801 (10
M) as a positive control.[1]
e Insult:
o Add 100

M Glutamate / 10
M Glycine.

o Incubate for 20 minutes at 37°C.
e Recovery:
o Wash cells and replace with fresh Neurobasal medium containing the test compound.[1]

o Incubate for 24 hours.
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e Quantification:
o Collect supernatant for LDH assay.[1]

o Calculation: % Neuroprotection =
1]

Application 3: Safety Pharmacology (hERG Channel
Screening)

Rationale: Compounds containing the p-chlorophenyl-piperidine moiety (like Eliprodil and
Haloperidol) are prone to blocking hERG potassium channels, leading to QT prolongation.[1]
This assay is mandatory for drug development.[1]

Protocol Summary (Patch Clamp)
o System: CHO cells stably expressing hERG (Kv11.1).[1]

e Method: Whole-cell patch clamp.

» Voltage Protocol: Depolarize from -80 mV to +20 mV for 2s, then repolarize to -50 mV to
elicit tail current.

e Dosing: Perfusion of compound (0.1 — 30
M).[1]

o Endpoint: Measure inhibition of peak tail current.
o Threshold:

<10

M indicates significant cardiac risk.[1]

Mechanism of Action & Signaling Pathway[1]
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The following diagram illustrates the dual neuroprotective mechanism of the compound:
blocking the NR2B-NMDA receptor to prevent calcium overload while simultaneously activating
the Sigma-1 receptor to stabilize the mitochondria.[1]
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Figure 1: Dual mechanism of action targeting NR2B inhibition and Sigma-1 activation to
prevent excitotoxic cell death.[1]

Technical Reference Data

Property Specification Notes

Highly lipophilic; avoid

Solubility DMSO (>20 mg/mL), Ethanol )
agueous stock solutions.[1]
N ) Solutions in DMSO stable for
Stability Stable at -20°C (Solid)
~1 month at -20°C.
. . Crosses Blood-Brain Barrier
Lipophilicity LogP ~ 4.5 )
(BBB) effectively.[1]
o ~50-100 fold selective for
Receptor Selectivity NR2B > NR2A >> NR2C
NR2B over NR2A.[1]
o o Potential for QT prolongation;
Key Liability hERG Inhibition o
monitor in vivo.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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